2-(Azepan-1-ylmethyl)-4-methoxybenzaldehyde
Overview
Description
2-(Azepan-1-ylmethyl)-4-methoxybenzaldehyde, or 2-AMB, is a chemical compound found in a variety of plant species. It is a benzaldehyde derivative and a member of the aryl-methyl group of compounds. It has been studied for its potential pharmacological effects and has been used in a variety of laboratory experiments.
Scientific Research Applications
Synthesis and Pharmaceutical Significance
Azepane-based compounds, including 2-(Azepan-1-ylmethyl)-4-methoxybenzaldehyde, have shown a variety of pharmacological properties due to their high degree of structural diversity. This diversity makes them useful for the discovery of new therapeutic agents. The development of new azepane-containing analogs is a significant area of research in medicinal chemistry, with more than 20 azepane-based drugs approved by the FDA for treating various diseases. Azepane compounds have been explored for a wide range of therapeutic applications, such as anti-cancer, anti-tubercular, anti-Alzheimer's, antimicrobial agents, histamine H3 receptor inhibitors, α-glucosidase inhibitors, anticonvulsant drugs, and other miscellaneous applications. This highlights the pharmaceutical significance of azepane-based motifs in drug discovery, underlining their potential in generating less toxic, low-cost, and highly active drugs against numerous diseases (Gao-Feng Zha et al., 2019).
Heterocyclic Chemistry and Drug Design
The seven-membered heterocyclic compounds such as azepine, azepane, and azepinone have significant pharmacological and therapeutic implications. Literature over the past fifty years has been rich with synthesis, reaction, and biological properties of these seven-member heterocyclic compounds. The mechanisms involved typically include the ring expansion of either five or six-membered compounds using various methods. This systematic approach has led to the synthesis of different derivatives of azepine, azepane, etc., showcasing the breadth of work yet to be done in exploring their biological aspects. N-containing seven-membered heterocycles still offer much scope for researchers, indicating a promising area for future drug design and development (Manvinder Kaur et al., 2021).
Safety and Hazards
properties
IUPAC Name |
2-(azepan-1-ylmethyl)-4-methoxybenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21NO2/c1-18-15-7-6-13(12-17)14(10-15)11-16-8-4-2-3-5-9-16/h6-7,10,12H,2-5,8-9,11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DJHCBWIPUKKNTQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C=O)CN2CCCCCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401193456 |
Source
|
| Record name | 2-[(Hexahydro-1H-azepin-1-yl)methyl]-4-methoxybenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401193456 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1119452-30-0 |
Source
|
| Record name | 2-[(Hexahydro-1H-azepin-1-yl)methyl]-4-methoxybenzaldehyde | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1119452-30-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-[(Hexahydro-1H-azepin-1-yl)methyl]-4-methoxybenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401193456 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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